Cas no 81525-10-2 (Nafamostat)

• Product Name: Nafamostat
• CAS No: 81525-10-2
• MF: C₁₉H₁₇N₅O₂
• MW: 347.370583295822
• CID: 90807
• PubChem ID: 4413
• Update Time: 2025-07-18

Nafamostat Chemical and Physical Properties

Names and Identifiers

• Nafamostat
• 6-AMIDINO-2-NAPHTHYL-4-GUANIDINOENZOATE, MESYLATE
• FUT-175
• FUTHAN
• NAFAMOSTAT MESILATE
• NafamostatMesilateBase
• 6-Amidino-2-naphthyl 4-guanidinobenzoate
• Nafamostat Dimethanesulfonate
• Nafamstat
• NAFAMOSTAT MESYLATE
• 4-Guanidinobenzoic acid 6-amidino-2-naphtyl ester
• 6-carbamimidoylnaphthalen2-yl 4-(diaminomethyleneamino) benzoate
• CKD-314
• UNII-Y25LQ0H97D
• 4-Guanidino-benzoic acid 6-carbamimidoyl-naphthalen-2-yl ester
• NS00069533
• Nafabelltan
• (6-carbamimidoyl-2-naphthyl) 4-guanidinobenzoate;Nafamostat
• NAFAMOSTAT [MI]
• HY-B0190
• Nafamostatum [Latin]
• SCHEMBL135503
• 6-(Aminoiminomethyl)-2-naphthalenyl 4-((aminoiminomethyl)amino)benzoate
• BCP13085
• NCGC00160398-02
• GTPL4262
• p-Guanidinobenzoic acid ester with 6-hydroxy-2-naphthamidine
• NCGC00160398-13
• A840154
• 6-amidino-2-naphthyl p-guanidinobenzoate
• (6-carbamimidoylnaphthalen-2-yl) 4-carbamimidamidobenzoate
• D08240
• Benzoic acid, 4-((aminoiminomethyl)amino)-, 6-(aminoiminomethyl)-2-naphthalenyl ester
• NCGC00160398-03
• 4-Guanidino-benzoic acid 6-carbamimidoyl-naphthalen-2-yl ester(FUT-175)
• AKOS017259237
• DTXSID0048420
• Nafamostat (INN)
• Benzoic acid, 4-[(aminoiminomethyl)amino]-,6-(aminoiminomethyl)-2-naphthalenyl ester
• NCGC00160398-04
• Q15409374
• Nafamostatum
• AMY8858
• CHEBI:135466
• HMS3742K19
• 7RF
• 6-[amino(imino)methyl]-2-naphthyl 4-{[amino(imino)methyl]amino}benzoate dimethanesulfonate
• 81525-10-2
• NCGC00160398-01
• 6-Amidino2-naphthyl 4-guanidinobenzoate
• (6-carbamimidoylnaphthalen-2-yl) 4-(diaminomethylideneamino)benzoate
• Y25LQ0H97D
• NAFAMOSTAT [WHO-DD]
• BSPBio_001194
• BS-17665
• AB01566816_01
• FT-0629861
• CKD314
• 6-carbamimidoylnaphthalen-2-yl 4-[(diaminomethylidene)amino]benzoate
• Nafamostat [INN]
• 6-carbamimidoylnaphthalen-2-yl 4-guanidinobenzoate
• BDBM50063698
• MLS-0435512.0001
• DB12598
• CHEMBL273264
• FUT-175; FUT 175; FUT175
• benzoic acid, 4-[(aminoiminomethyl)amino]-, 6-(aminoiminomethyl)-2-naphthalenyl ester, methanesulfonate (1:2)
• BRD-K06674495-334-03-2
• ALBB-027243
• BRD-K06674495-334-04-0
• G78310

• MDL： MFCD00866067
• Inchi： 1S/C19H17N5O2/c20-17(21)14-2-1-13-10-16(8-5-12(13)9-14)26-18(25)11-3-6-15(7-4-11)24-19(22)23/h1-10H,(H3,20,21)(H4,22,23,24)
• InChI Key： MQQNFDZXWVTQEH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(NC(N)=N)=CC=1)OC1C=C2C(C=C(C(N)=N)C=C2)=CC=1

Computed Properties

• Exact Mass: 347.13800
• Monoisotopic Mass: 347.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2
• XLogP3: 2

Experimental Properties

• Color/Form: Solid
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 637.2°C at 760 mmHg
• Flash Point: 339.1°C
• Refractive Index: 1.694
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 138.07000
• LogP: 4.32150
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Nafamostat Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Nafamostat

Nafamostat and Its Significance in Modern Medicinal Chemistry

Nafamostat, chemically identified by the CAS number 81525-10-2, represents a pivotal compound in the realm of medicinal chemistry. This compound, belonging to the class of protease inhibitors, has garnered significant attention for its therapeutic applications and mechanistic insights. The molecular structure of Nafamostat exhibits a unique configuration that enables it to interact selectively with specific proteases, thereby modulating various biological pathways.

The development of Nafamostat was driven by the need for targeted therapeutic agents that could interfere with pathological processes without causing undue side effects. Its primary mechanism of action involves the inhibition of calpain, a calcium-dependent cysteine protease, which plays a crucial role in cell signaling, apoptosis, and necrosis. By binding to calpain, Nafamostat effectively disrupts these processes, offering a potential therapeutic window for treating conditions such as sepsis, organ transplantation rejection, and certain types of cancer.

Recent advancements in the field have shed new light on the multifaceted applications of Nafamostat. Studies have demonstrated its efficacy in reducing inflammation and oxidative stress, which are key pathological features in numerous chronic diseases. The compound's ability to modulate the activity of calpain has also been explored in the context of neurodegenerative disorders, where aberrant proteolytic activity is implicated in disease progression.

In clinical trials, Nafamostat has shown promise in mitigating the complications associated with ischemia-reperfusion injury, a phenomenon commonly observed in organ transplantation and stroke. The ability of this compound to protect against cellular damage by inhibiting proteases has opened up new avenues for therapeutic intervention. Furthermore, preclinical studies have indicated that Nafamostat may have potential applications in preventing or treating fibrosis, a condition characterized by excessive tissue scarring.

The synthesis and characterization of Nafamostat (CAS no. 81525-10-2) have been subjects of extensive research. The structural elucidation using advanced spectroscopic techniques has provided valuable insights into its binding interactions with target enzymes. These studies have not only enhanced our understanding of the compound's mechanism but also paved the way for structure-activity relationship (SAR) studies aimed at developing more potent derivatives.

The pharmacokinetic profile of Nafamostat is another area of active investigation. Research has focused on optimizing its bioavailability and metabolic stability to ensure effective therapeutic delivery. Advances in drug delivery systems have enabled the formulation of novel formulations that enhance the compound's solubility and target specificity. These developments hold promise for improving patient compliance and treatment outcomes.

The role of computational chemistry in understanding the behavior of Nafamostat cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify potential drug-drug interactions. These computational approaches complement experimental studies by providing rapid and cost-effective screening tools for lead optimization.

The future prospects of Nafamostat are vast and exciting. Ongoing research is exploring its potential applications in personalized medicine, where genetic profiling can guide its use in specific patient populations. Additionally, the development of combination therapies involving Nafamostat with other bioactive molecules is being pursued to enhance therapeutic efficacy.

In conclusion, Nafamostat, identified by CAS number 81525-10-2, stands as a testament to the progress made in medicinal chemistry. Its unique properties and broad therapeutic potential make it a cornerstone in modern drug development. As research continues to unravel its mechanisms and expand its applications, Nafamostat is poised to play an increasingly significant role in addressing some of the most challenging medical conditions faced today.